Acetic acid, aluminium sodium salt

• CAS No.: 15930-11-7
• Molecular Formula: C2H3AlNaO2+3
• Molecular Weight: 109.02 g/mol
• IUPAC Name: aluminum;sodium;acetate
• InChI: InChI=1S/C2H4O2.Al.Na/c1-2(3)4;;/h1H3,(H,3,4);;/q;+3;+1/p-1
• InChI Key: YFIQARFDDUELFW-UHFFFAOYSA-M
• SMILES: CC(=O)[O-].[Na+].[Al+3]
• Synonyms: acetic acid, aluminium sodium salt

Description

Acetic acid, aluminium sodium salt (often referred to as sodium aluminium acetate) is a mixed salt containing aluminium (Al³⁺), sodium (Na⁺), and acetate (CH₃COO⁻) ions. Sodium aluminium acetate may exist in hydrated forms, similar to sodium acetate trihydrate (CH₃COONa·3H₂O), which has well-documented phase transitions and thermodynamic properties .

Aluminium salts are widely used in industrial and food applications due to their stability and reactivity. For instance, starch octenyl succinate aluminium salt (E 1452) is employed as a stabilizer in food additives , while sodium aluminium silicate (E 554) acts as an anticaking agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Sodium Acetate (CH₃COONa)

• Structure and Stability: Sodium acetate is a simple ionic salt with a melting point of 601.3 K and exhibits multiple crystalline phases depending on temperature . In contrast, aluminium-containing salts (e.g., sodium aluminium silicate) often form complex aluminosilicate frameworks .
• Safety : Sodium acetate is generally recognized as safe (GRAS), while aluminium salts are subject to stricter regulatory limits due to concerns about aluminium accumulation in the body .

Aluminium Sulphate (Al₂(SO₄)₃)

• Reactivity : Aluminium sulphate is highly acidic in solution and used in water treatment. Sodium aluminium acetate, by comparison, may have milder acidity due to the acetate buffer.
• Thermal Behavior : Aluminium sulphate decomposes at high temperatures (> 770 K), whereas sodium acetate undergoes phase transitions without decomposition below 610 K .

Sodium Aluminium Silicate (E 554)

• Function: Sodium aluminium silicate is an anticaking agent with a rigid aluminosilicate lattice . Sodium aluminium acetate, if used similarly, would likely offer different textural properties due to its acetate component.
• Regulatory Status: Both compounds would require compliance with EFSA guidelines on aluminium intake, but sodium aluminium silicate has been re-evaluated for genotoxicity and developmental toxicity .

Starch Octenyl Succinate Aluminium Salt (E 1452)

• Chemical Modification: This starch derivative contains octenyl succinic groups (< 3% by weight) and aluminium, enhancing its emulsifying properties .

Data Tables

Table 1: Key Properties of Selected Salts

Compound	Melting Point (K)	Key Applications	Regulatory Notes
Sodium acetate	601.3	Food preservative, buffer	GRAS; low toxicity
Aluminium sulphate	>770 (decomposes)	Water treatment, paper	Limited dietary exposure recommended
Sodium aluminium silicate	N/A	Anticaking agent (E 554)	EFSA re-evaluated safety (2012)
Starch octenyl succinate Al salt	N/A	Stabilizer (E 1452)	Residual Al limits: < 0.3%

Table 2: Thermodynamic Comparison of Sodium Acetate Phases

Phase Transition	ΔH (kJ/mol)	ΔS (J/mol·K)
Crystalline I → Liquid	17.95	29.9
Crystalline II → I	0.17	N/A
Crystalline III → II	0.42	N/A

Research Findings and Gaps

• Synthesis and Characterization: While sodium acetate’s properties are well-documented , the evidence lacks direct studies on sodium aluminium acetate.
• Toxicology: Aluminium salts like sodium aluminium phosphate (SALP) are regulated due to neurotoxicity concerns .
• Industrial Use : The catalytic activity of aluminium trichloride in acetic acid systems hints at possible catalytic applications for sodium aluminium acetate, but further research is needed.